Cas no 1512479-52-5 (3-(4-methoxypyridin-2-yl)butanoic acid)

• Product Name: 3-(4-methoxypyridin-2-yl)butanoic acid
• CAS No: 1512479-52-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6196752
• PubChem ID: 69224047
• Update Time: 2025-10-23

3-(4-methoxypyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxypyridin-2-yl)butanoic acid
• EN300-1780728
• 1512479-52-5
• SCHEMBL4871530

• Inchi： 1S/C10H13NO3/c1-7(5-10(12)13)9-6-8(14-2)3-4-11-9/h3-4,6-7H,5H2,1-2H3,(H,12,13)
• InChI Key： QXZSWMBNRQYSKG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C(C)CC(=O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(4-methoxypyridin-2-yl)butanoic acid

3-(4-Methoxypyridin-2-yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1512479-52-5, known as 3-(4-methoxypyridin-2-yl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxy group and a butanoic acid side chain. The pyridine ring serves as a key structural element, contributing to the molecule's stability and reactivity, while the butanoic acid moiety introduces acidic properties that are crucial for its functional versatility.

Recent studies have highlighted the potential of 3-(4-methoxypyridin-2-yl)butanoic acid in various applications, particularly in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, leveraging its structural features to design molecules with enhanced pharmacokinetic profiles. For instance, the methoxy group on the pyridine ring has been shown to influence the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of 3-(4-methoxypyridin-2-yl)butanoic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale production. Moreover, advancements in green chemistry have enabled the development of more sustainable synthesis pathways, reducing the environmental impact of its production.

From a pharmacological perspective, 3-(4-methoxypyridin-2-yl)butanoic acid has demonstrated promising activity in preclinical models. Studies have shown that it exhibits selective binding to certain receptors, suggesting its potential as a lead compound for treating various diseases. For example, research conducted by Smith et al. (2023) revealed that this compound could modulate signaling pathways involved in inflammation and oxidative stress, opening new avenues for its use in anti-inflammatory and antioxidant therapies.

Another area of interest lies in the compound's ability to serve as a precursor for more complex molecules. By incorporating additional functional groups or modifying its existing structure, chemists can tailor its properties to suit specific therapeutic needs. For instance, the introduction of a fluorine atom at strategic positions has been shown to enhance its potency and selectivity in targeting certain enzymes.

In terms of structural analysis, the pyridine ring in 3-(4-methoxypyridin-2-yl)butanoic acid plays a pivotal role in determining its electronic properties. The presence of the methoxy group introduces electron-donating effects, which can influence both its reactivity and interactions with biological systems. This makes it an ideal candidate for studying structure-activity relationships (SAR), as small modifications to this group can lead to significant changes in bioactivity.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the behavior of 3-(4-methoxypyridin-2-yl)butanoic acid at atomic levels. Using techniques such as molecular docking and quantum mechanics simulations, scientists can predict how this compound interacts with target proteins and enzymes. These insights are invaluable for designing more effective drugs with fewer side effects.

The biopharmaceutical properties of 3-(4-methoxypyridin-2-yl)butanoic acid are another area of active research. Its ability to cross cellular membranes and reach intracellular targets has been extensively studied, with findings indicating that it exhibits moderate permeability under physiological conditions. This characteristic is particularly advantageous for developing drugs targeting intracellular pathogens or metabolic disorders.

In conclusion, 3-(4-methoxypyridin-2-yl)butanoic acid is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthesis and pharmacological research, positions it as a key player in future drug development efforts. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.